Cas no 21239-15-6 (sodium 2-(hydroxycarbamoyl)benzoate)

• Product Name: sodium 2-(hydroxycarbamoyl)benzoate
• CAS No: 21239-15-6
• MF: C₈H₆NNaO₄
• MW: 203.127313137054
• CID: 1403588
• PubChem ID: 23663471
• Update Time: 2025-04-20

sodium 2-(hydroxycarbamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• sodium 2-(hydroxycarbamoyl)benzoate
• Phthalmonohydroxamic acid sodium salt
• o-Carboxybenzhydroxamic acid sodium salt
• Phthalamic acid, N-hydroxy-, sodium salt
• DTXSID20175481
• 21239-15-6
• Benzoic acid, 2-((hydroxyamino)carbonyl)-, sodium salt
• 2-((Hydroxyamino)carbonyl)benzoic acid sodium salt

• Inchi： 1S/C8H7NO4.Na/c10-7(9-13)5-3-1-2-4-6(5)8(11)12;/h1-4,13H,(H,9,10)(H,11,12);/q;+1/p-1
• InChI Key： CNXXXVUQLXJPHZ-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(C1C=CC=CC=1C(NO)=O)=O

Computed Properties

• Exact Mass: 203.01948
• Monoisotopic Mass: 203.01945195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.5Ų

Experimental Properties

• PSA: 89.46